Cas no 226396-70-9 (methyl 2-(4-fluorophenyl)sulfanylacetate)

• Product Name: methyl 2-(4-fluorophenyl)sulfanylacetate
• CAS No: 226396-70-9
• MF: C₉H₉FO₂S
• MW: 200.229964971542
• CID: 3914888
• Update Time: 2026-04-17

methyl 2-(4-fluorophenyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-fluorophenyl)thio]-, methyl ester
• methyl 2-(4-fluorophenyl)sulfanylacetate

Additional information on methyl 2-(4-fluorophenyl)sulfanylacetate

Professional Introduction to Methyl 2-(4-fluorophenyl)sulfanylacetate (CAS No. 226396-70-9)

Methyl 2-(4-fluorophenylsulfanylacetate) is a specialized organic compound with the chemical formula C₈H₇FO₃S. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential applications in drug development. With a CAS number of 226396-70-9, it serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The molecular structure of Methyl 2-(4-fluorophenyl)sulfanylacetate incorporates a 4-fluorophenyl group, which is known for its ability to modulate biological pathways by influencing enzyme activity and receptor binding. The presence of a sulfanyl group further enhances its pharmacological profile, making it a valuable candidate for further investigation. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly those aimed at addressing neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the realm of medicinal chemistry, the synthesis of Methyl 2-(4-fluorophenyl)sulfanylacetate involves precise methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine atom efficiently. These methods not only improve the synthetic pathway but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

One of the most compelling aspects of Methyl 2-(4-fluorophenyl)sulfanylacetate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to design molecules that exhibit potent inhibitory effects on key enzymes implicated in inflammation and oxidative stress. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and play a crucial role in pain and inflammation.

The fluorine atom in the 4-fluorophenyl moiety is particularly noteworthy, as it can significantly influence the pharmacokinetic properties of a drug molecule. Fluorine substitution often enhances metabolic stability, bioavailability, and binding affinity to biological targets. This has led to an increased interest in fluorinated compounds across various therapeutic areas, including oncology and central nervous system (CNS) disorders. Methyl 2-(4-fluorophenyl)sulfanylacetate exemplifies how strategic incorporation of fluorine can lead to more effective therapeutic candidates.

Recent advancements in computational chemistry have further accelerated the exploration of Methyl 2-(4-fluorophenyl)sulfanylacetate's potential. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and mechanism of action, guiding the design of next-generation analogs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Methyl 2-(4-fluorophenyl)sulfanylacetate has shown promise in agrochemical research. Its structural motifs are similar to those found in herbicides and fungicides, suggesting that it could be a precursor for developing novel crop protection agents. This dual utility underscores the versatility of this compound and highlights its importance beyond traditional medicinal chemistry.

The synthesis and characterization of Methyl 2-(4-fluorophenyl)sulfanylacetate have also contributed to our understanding of fluorinated organic chemistry. Researchers have documented novel synthetic routes that offer improved efficiency and scalability, paving the way for large-scale production. These advancements are crucial for translating laboratory discoveries into commercial products that can address unmet medical needs.

Ethical considerations are paramount when developing new pharmaceuticals, and Methyl 2-(4-fluorophenyl)sulfanylacetate exemplifies responsible research practices. Its development follows rigorous guidelines to ensure safety and efficacy, with thorough toxicological assessments conducted before moving into clinical trials. This commitment to ethical research is essential for building trust among patients, healthcare professionals, and regulatory agencies.

The future prospects for Methyl 2-(4-fluorophenyl)sulfanylacetate are promising, with ongoing research exploring its potential in treating a wide range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with enhanced therapeutic profiles. As our understanding of biological systems continues to evolve, compounds like Methyl 2-(4-fluorophenyl)sulfanylacetate will remain at the forefront of drug discovery efforts.

In conclusion, Methyl 2-(4-fluorophenylsulfanylacetate) (CAS No. 226396-70-9) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for researchers seeking to develop novel therapeutic agents targeting neurological and inflammatory disorders. As advancements in synthetic chemistry and computational biology continue to unfold, this compound is poised to play a pivotal role in shaping the future of medicine.